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Introduction
3-Chloro-N-(3-hydroxyphenyl)propanamide is a chemical compound with the molecular

formula C9H10ClNO2. While it is available commercially and has been noted as a potential

intermediate in the synthesis of more complex molecules, a comprehensive review of publicly

accessible scientific literature and databases reveals a significant gap in the understanding of

its own biological mechanism of action. This document summarizes the currently available

information regarding this compound.

Current State of Knowledge
Extensive searches of scientific databases have not yielded any specific studies detailing the

mechanism of action, cellular targets, or pharmacological effects of 3-Chloro-N-(3-
hydroxyphenyl)propanamide as a standalone agent. The available information is primarily

limited to its chemical identity and its role as a precursor in organic synthesis.

The compound is described as an intermediate used in the development of pharmaceutical

compounds, particularly CNS-active agents and anti-inflammatory derivatives.[1] Its chemical

structure, featuring both amide and hydroxyl functional groups, allows for further chemical

modifications, making it a versatile building block in medicinal chemistry.[1]
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Notably, 3-Chloro-N-(3-hydroxyphenyl)propanamide is also identified as an impurity of

Aripiprazole, an atypical antipsychotic medication.[2] However, there is no available data on

whether this impurity possesses any biological activity, either on- or off-target, that could

contribute to the therapeutic profile or side effects of Aripiprazole.

Chemical and Physical Properties
For reference, the basic chemical and physical properties of 3-Chloro-N-(3-
hydroxyphenyl)propanamide are provided in the table below.

Property Value Source

Molecular Formula C9H10ClNO2 [2][3][4][5]

Molecular Weight 199.63 g/mol [2][3][4]

CAS Number 50297-40-0 [2]

Appearance Off-white solid [1]

Melting Point 134°C (decomposes) [3][6]

Boiling Point
429.2±30.0 °C at 760 mmHg

(predicted)
[1][3]

Gaps in Research and Future Directions
The absence of data on the mechanism of action of 3-Chloro-N-(3-
hydroxyphenyl)propanamide presents a clear gap in the scientific literature. To elucidate its

potential biological activity, a systematic investigation would be required. The following

experimental workflow is proposed as a logical starting point for future research.
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Proposed Experimental Workflow for Investigating the Mechanism of Action.

Conclusion
In conclusion, there is currently no publicly available information detailing the mechanism of

action of 3-Chloro-N-(3-hydroxyphenyl)propanamide. Its known roles are that of a chemical

intermediate and an impurity in a pharmaceutical product. The lack of biological data highlights
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an opportunity for future research to characterize this molecule and determine if it possesses

any pharmacological properties of interest. Until such studies are conducted, any discussion of

its mechanism of action would be purely speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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